Methyl 3-(methanesulfonylamino)phenylacetate

• Molecular Formula: C10H13NO4S
• Molecular Weight: 243.28 g/mol
• IUPAC Name: methyl 2-[3-(methanesulfonamido)phenyl]acetate
• InChI: InChI=1S/C10H13NO4S/c1-15-10(12)7-8-4-3-5-9(6-8)11-16(2,13)14/h3-6,11H,7H2,1-2H3
• InChI Key: VQLLEBCRBHXSQD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC(=CC=C1)NS(=O)(=O)C

Description

Methyl 3-(methanesulfonylamino)phenylacetate is a useful research compound. Its molecular formula is C10H13NO4S and its molecular weight is 243.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-aminophenylacetate (2.26 g, 13.7 mmol) was dissolved in dry methylene chloride (20 mL) and cooled to 0° C. Pyridine (2.2 mL, 27.2 mmol) was added followed by dropwise addition of methanesulfonyl chloride (1.3 mL, 16.8 mmol). The mixture was stirred at 0° C. for 1 hour and at room temperature for 3 hours, then poured into 100 mL of saturated sodium bicarbonate solution. The organic layer was washed with saturated sodium bicarbonate (100 mL), 1N HCl (2×100 mL) and brine. Dried over MgSO4. Solvent was evaporated to afford methyl 3-(methanesulfonylamino)phenylacetate. (3.36 g, 100%). 1H NMR (CDCl3) δ 7.32 (1H, dd), 7.2-7.1 (3H, m), 6.57 (1H, s), 3.72 (3H, s), 3.64 (2H, s), 3.02 (3H, s).